Cas no 93778-26-8 (Octanoic acid,2-tetradecyloctadecyl ester)

Octanoic acid,2-tetradecyloctadecyl ester structure
93778-26-8 structure
Product Name:Octanoic acid,2-tetradecyloctadecyl ester
CAS No:93778-26-8
MF:C40H80O2
MW:593.062013626099
CID:807432
PubChem ID:3022330
Update Time:2025-04-19

Octanoic acid,2-tetradecyloctadecyl ester Chemical and Physical Properties

Names and Identifiers

    • Octanoic acid,2-tetradecyloctadecyl ester
    • 2-tetradecyloctadecyl octanoate
    • NS00064768
    • 93778-26-8
    • DTXSID10918021
    • EINECS 298-161-7
    • Inchi: 1S/C40H80O2/c1-4-7-10-13-15-17-19-21-22-24-26-28-31-33-36-39(38-42-40(41)37-34-29-12-9-6-3)35-32-30-27-25-23-20-18-16-14-11-8-5-2/h39H,4-38H2,1-3H3
    • InChI Key: AYXOLCSDTLRHLJ-UHFFFAOYSA-N
    • SMILES: O(C(CCCCCCC)=O)CC(CCCCCCCCCCCCCC)CCCCCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 592.61583179g/mol
  • Monoisotopic Mass: 592.61583179g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 42
  • Rotatable Bond Count: 37
  • Complexity: 502
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 19.2
  • Topological Polar Surface Area: 26.3Ų

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